Cas no 1270397-79-9 (1-(3-BROMO-5-METHYLPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE)

• Product Name: 1-(3-BROMO-5-METHYLPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• CAS No: 1270397-79-9
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• MDL: MFCD18656340
• CID: 5583222
• PubChem ID: 129942860
• Update Time: 2025-05-21

1-(3-BROMO-5-METHYLPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMO-5-METHYLPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• Benzenemethanamine, 3-bromo-5-methyl-α-(trifluoromethyl)-
• EN300-1936795
• 1270397-79-9

• MDL： MFCD18656340
• Inchi： 1S/C9H9BrF3N/c1-5-2-6(4-7(10)3-5)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： NUCGKCWFBPTGMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 279.5±40.0 °C(Predicted)
• pka: 5.93±0.10(Predicted)

Additional information on 1-(3-BROMO-5-METHYLPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE

1-(3-Bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-amine: A Comprehensive Overview

The compound 1-(3-Bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-amine, identified by the CAS number 1270397-79-9, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development. In this article, we will delve into the structural features, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 1-(3-Bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-amine is characterized by a trifluoroethylamine group attached to a bromomethyl-substituted benzene ring. The presence of multiple fluorine atoms in the trifluoroethyl group imparts unique electronic and steric properties to the molecule. Fluorine substitution is known to enhance lipophilicity and metabolic stability, making this compound a promising candidate for drug development. Recent studies have explored its role as a building block in the synthesis of bioactive molecules with potential therapeutic applications.

The synthesis of CAS No. 1270397-79-9 involves a multi-step process that typically begins with the preparation of the bromomethylbenzene derivative. This is followed by nucleophilic substitution reactions to introduce the trifluoroethylamine group. Researchers have optimized reaction conditions to improve yield and purity, employing techniques such as phase-transfer catalysis and microwave-assisted synthesis. These advancements have made the production of this compound more efficient and scalable for industrial applications.

In terms of applications, 1-(3-Bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-amine has shown promise in several areas. In pharmacology, it serves as an intermediate in the synthesis of bioactive compounds targeting various disease states. For instance, recent studies have highlighted its role in the development of inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. Its unique chemical profile allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable covalent bonds makes it a valuable precursor in the synthesis of advanced polymers and materials with tailored properties. For example, researchers have explored its use in creating fluorinated polymers with enhanced thermal stability and chemical resistance. These materials hold potential for use in high-performance coatings and electronic devices.

Recent research has also focused on understanding the environmental fate and toxicity of CAS No. 1270397-79-9. Studies indicate that while it exhibits moderate toxicity in acute exposure scenarios, its persistence in environmental systems is relatively low due to rapid degradation under aerobic conditions. This information is crucial for assessing its safety profile and guiding its responsible use in industrial settings.

In conclusion, 1-(3-Bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270397-79-9) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific innovation.